5-[(2,5-Dioxoimidazolidin-4-yl)methyl]-1H-pyrrole-2-carbaldehyde

• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol
• IUPAC Name: 5-[(2,5-dioxoimidazolidin-4-yl)methyl]-1H-pyrrole-2-carbaldehyde
• InChI: InChI=1S/C9H9N3O3/c13-4-6-2-1-5(10-6)3-7-8(14)12-9(15)11-7/h1-2,4,7,10H,3H2,(H2,11,12,14,15)
• InChI Key: FLIWDLOGYNHZFH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=C1)C=O)CC2C(=O)NC(=O)N2

Description

Product Overview: 5-[(2,5-Dioxoimidazolidin-4-yl)methyl]-1H-pyrrole-2-carbaldehyde ( 2089702-83-8) is a high-purity chemical compound with the molecular formula C9H9N3O3 and a molecular weight of 207.19 g/mol. This reagent features a unique molecular scaffold combining a pyrrole-2-carboxaldehyde unit with a hydantoin (2,5-dioxoimidazolidine) moiety, making it a valuable building block in medicinal chemistry and drug discovery research . Research Applications and Value: Compounds containing the pyrrole-2-carboxaldehyde (Py-2-C) skeleton are of significant research interest due to their presence in natural products and potential biological activities. The Py-2-C structure is found in various naturally occurring molecules isolated from fungi, plants, and microorganisms, and it forms the core structure of pyrraline, a well-characterized advanced glycation end product (AGE) used as a molecular marker in diabetes research . The 2,5-dioxoimidazolidine (hydantoin) component is a privileged structure in pharmaceutical development, featured in compounds with diverse biological activities. This combination of structural features makes 5-[(2,5-Dioxoimidazolidin-4-yl)methyl]-1H-pyrrole-2-carbaldehyde a promising intermediate for developing novel therapeutic agents and biochemical probes. Handling and Usage: This product is intended For Research Use Only (RUO) and is not approved for human or veterinary diagnostic or therapeutic applications. Researchers should consult the Safety Data Sheet (SDS) prior to handling and implement appropriate safety precautions when working with this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(2,5-Dioxoimidazolidin-4-yl)methyl]-1H-pyrrole-2-carbaldehyde typically involves the cyclization of amido-nitriles under mild reaction conditions . One common method includes the use of nickel-catalyzed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization . This process allows for the inclusion of various functional groups, such as aryl halides and aromatic heterocycles .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthesis methods used in research laboratories can be scaled up for industrial production with appropriate modifications to reaction conditions and equipment.

Chemical Reactions Analysis

Types of Reactions

5-[(2,5-Dioxoimidazolidin-4-yl)methyl]-1H-pyrrole-2-carbaldehyde undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: Substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

5-[(2,5-Dioxoimidazolidin-4-yl)methyl]-1H-pyrrole-2-carbaldehyde has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[(2,5-Dioxoimidazolidin-4-yl)methyl]-1H-pyrrole-2-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound can act as a formaldehyde releaser, which has antimicrobial properties . Additionally, it may inhibit certain enzymes or proteins, leading to various biological effects .

Comparison with Similar Compounds

Key Structural Analogues

The compound shares structural similarities with imidazolinone-class herbicides, such as imazamox and imazethapyr (listed in ). These analogues also contain fused imidazole/pyridine systems but differ in substituents and functional groups .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Solubility (Predicted)	Primary Applications
5-[(2,5-Dioxoimidazolidin-4-yl)methyl]-1H-pyrrole-2-carbaldehyde	C₉H₉N₃O₃	207.19	Aldehyde, dioxoimidazolidine, pyrrole	Moderate (polar solvents)	Synthetic intermediate
Imazamox	C₁₅H₁₉N₃O₄	305.34	Carboxylic acid, pyridine, imidazolinone	High (aqueous alkaline)	Herbicide (ALS inhibitor)
Imazethapyr	C₁₅H₁₇N₃O₃	287.32	Carboxylic acid, pyridine, imidazolinone	High (aqueous alkaline)	Herbicide (ALS inhibitor)

Notes:

• Molecular Weight : The target compound is significantly smaller (~207 g/mol) compared to imazamox (305 g/mol) and imazethapyr (287 g/mol), owing to the absence of bulky alkyl/pyridine substituents.
• Functional Groups : The aldehyde group in the target compound contrasts with the carboxylic acid groups in the herbicides, altering reactivity (e.g., nucleophilic addition vs. acid-base chemistry).
• Solubility : The carboxylic acid groups in imazamox and imazethapyr enhance water solubility under alkaline conditions, whereas the aldehyde and pyrrole groups in the target compound likely limit solubility to polar organic solvents (e.g., DMSO, acetone).

Structural Analysis Tools

Crystallographic data for such compounds are typically refined using programs like SHELXL () and visualized via WinGX/ORTEP ().

Q & A

Basic: What are the optimal synthetic routes and characterization methods for 5-[(2,5-Dioxoimidazolidin-4-yl)methyl]-1H-pyrrole-2-carbaldehyde?

Answer:
The synthesis typically involves Vilsmeier–Haack formylation or cyclocondensation reactions. For example, imidazolidinone precursors can undergo alkylation with pyrrole derivatives, followed by oxidation to introduce the carbaldehyde group . Characterization requires multi-modal analysis:

• NMR (¹H/¹³C) to confirm regiochemistry of the imidazolidinone and pyrrole moieties.
• FT-IR to verify carbonyl stretches (e.g., 1680–1700 cm⁻¹ for the dioxoimidazolidinone and aldehyde groups).
• Mass spectrometry (HRMS) for molecular ion validation.
• X-ray crystallography (if single crystals are obtainable) to resolve structural ambiguities .

Basic: How can researchers assess the compound’s stability under varying experimental conditions?

Answer:
Stability studies should include:

• pH-dependent degradation assays (e.g., HPLC monitoring at pH 3–10).
• Thermal analysis (TGA/DSC) to identify decomposition thresholds (e.g., mp 165–166°C analogs suggest thermal sensitivity) .
• Light exposure tests (UV-Vis spectroscopy to track photolytic byproducts).
• Long-term storage stability in inert atmospheres or desiccated environments to prevent aldol condensation or oxidation .

Advanced: How to design experiments evaluating environmental fate and ecotoxicological impacts of this compound?

Answer:
Adopt a tiered approach inspired by Project INCHEMBIOL :

• Phase 1 (Lab): Measure physicochemical properties (logP, hydrolysis rates) using OECD guidelines.
• Phase 2 (Microcosm): Simulate environmental compartments (soil/water) to track biodegradation pathways via LC-MS/MS.
• Phase 3 (Ecotoxicology): Use standardized assays (e.g., Daphnia magna mortality, algal growth inhibition) with dose-response modeling.
• Statistical design: Apply split-plot or randomized block designs to account for variables like temperature and microbial activity .

Advanced: How to resolve contradictions in reported biological activities or reactivity data?

Answer:

• Meta-analysis: Systematically compare experimental conditions (e.g., solvent polarity, catalyst load) across studies to identify confounding variables .
• Computational validation: Perform DFT calculations to predict reactivity differences (e.g., aldehyde group electrophilicity under varying pH) .
• Reproducibility protocols: Replicate conflicting studies with controlled parameters (e.g., inert atmosphere for oxidation-prone intermediates) .

Advanced: What theoretical frameworks guide mechanistic studies of this compound’s bioactivity?

Answer:

• Molecular docking: Align the compound with target proteins (e.g., kinases, oxidoreductases) using software like AutoDock Vina, focusing on hydrogen bonding with the dioxoimidazolidinone group .
• QSAR modeling: Corrogate substituent effects (e.g., methyl vs. fluorophenyl groups) on bioactivity using Hammett or Hansch parameters .
• Kinetic isotope effects (KIE): Probe enzymatic inhibition mechanisms by substituting deuterium at reactive sites .

Basic: What analytical techniques are critical for confirming structural derivatives or degradation products?

Answer:

• 2D-NMR (COSY, HSQC): Resolve coupling in complex derivatives (e.g., imino or oxime adducts) .
• X-ray photoelectron spectroscopy (XPS): Identify oxidation states of heteroatoms (e.g., nitrogen in the imidazolidinone ring) .
• Chromatographic hyphenation: LC-MS/MS or GC-MS to separate and characterize degradation byproducts .

Advanced: How to integrate this compound into interdisciplinary research on heterocyclic drug discovery?

Answer:

• Fragment-based drug design (FBDD): Use the pyrrole-carbaldehyde as a scaffold for click chemistry or Schiff base formation with pharmacophores .
• In silico screening: Virtual libraries of analogs can prioritize synthesis targets (e.g., substituting the imidazolidinone with thiohydantoin) .
• Mechanistic toxicology: Apply omics (proteomics, metabolomics) to elucidate off-target effects in cell models .